Cas no 24340-77-0 (4-Bromoisothiazole)

• Product Name: 4-Bromoisothiazole
• CAS No: 24340-77-0
• MF: C₃H₂BrNS
• MW: 164.023678302765
• MDL: MFCD06657593
• CID: 52497
• Update Time: 2025-06-25

4-Bromoisothiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromoisothiazole
• Isothiazole, 4-bromo-
• 4-bromo-1,2-thiazole
• 4-Bromo-isothiazole
• 1-Bromisothiazol
• 4-Bromisothiazol
• 4-Bromoisothiazol
• Isothiazole,4-bromo
• ZERO/004872
• 4-(Bromo)isothiazole
• Isothiazole,4-bromo-
• PubChem12057
• XAGKUQWKQVTDSK-UHFFFAOYSA-N
• BCP09718
• SBB013032
• STK785942
• CB0230
• AB25618
• RP22668
• BC003630
• ST091799
• AB0023677

• MDL： MFCD06657593
• Inchi： 1S/C3H2BrNS/c4-3-1-5-6-2-3/h1-2H
• InChI Key： XAGKUQWKQVTDSK-UHFFFAOYSA-N
• SMILES： BrC1C=NSC=1

Computed Properties

• Exact Mass: 162.90900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 50.1
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1

Experimental Properties

• PSA: 41.13000
• LogP: 1.90560

4-Bromoisothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromoisothiazole

Recent Advances in the Application of 4-Bromoisothiazole (CAS 24340-77-0) in Chemical Biology and Pharmaceutical Research

4-Bromoisothiazole (CAS 24340-77-0) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its role as a key building block in the synthesis of bioactive molecules and its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-bromoisothiazole as a precursor in the synthesis of novel kinase inhibitors. Researchers successfully incorporated this moiety into a series of compounds targeting Bruton's tyrosine kinase (BTK), achieving nanomolar potency in enzymatic assays. The bromine atom at the 4-position proved particularly valuable for further functionalization through palladium-catalyzed cross-coupling reactions.

In the field of antimicrobial development, a recent breakthrough was reported in ACS Infectious Diseases (2024) where 4-bromoisothiazole derivatives showed remarkable activity against drug-resistant Gram-positive bacteria. The lead compound in this series, featuring a 4-bromoisothiazole core modified with a piperazine side chain, exhibited MIC values of ≤1 μg/mL against MRSA strains while maintaining good selectivity over mammalian cells.

Structural biology studies have provided new insights into the molecular interactions of 4-bromoisothiazole-containing compounds. Cryo-EM and X-ray crystallography data published in Nature Structural & Molecular Biology (2023) revealed how this scaffold can induce unique conformational changes in protein targets, particularly in allosteric binding sites. These findings open new possibilities for designing selective modulators of protein-protein interactions.

The compound's potential in CNS drug discovery was highlighted in a 2024 Neuropharmacology paper, where 4-bromoisothiazole derivatives demonstrated blood-brain barrier permeability and activity in animal models of neurodegenerative diseases. Researchers noted that the isothiazole ring system, when properly substituted, can mimic neurotransmitter pharmacophores while offering improved metabolic stability.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry (2023, Organic Process Research & Development) have enabled safer and more efficient large-scale production of 4-bromoisothiazole and its derivatives. These process improvements address previous challenges associated with handling brominated heterocycles and have significantly reduced production costs.

Looking forward, the unique electronic properties of the 4-bromoisothiazole scaffold are being explored in materials science applications, particularly in the development of organic semiconductors and luminescent materials. A 2024 Advanced Materials publication described its incorporation into π-conjugated systems with promising optoelectronic characteristics.

In conclusion, 4-bromoisothiazole (CAS 24340-77-0) continues to prove its value as a privileged structure in chemical biology and pharmaceutical research. Its versatility in medicinal chemistry applications, combined with recent synthetic methodology improvements, positions this compound as an increasingly important tool in drug discovery pipelines targeting various therapeutic areas.